molecular formula C8H17NO2 B6203310 [3-(methoxymethyl)piperidin-3-yl]methanol CAS No. 1566744-83-9

[3-(methoxymethyl)piperidin-3-yl]methanol

Cat. No. B6203310
CAS RN: 1566744-83-9
M. Wt: 159.2
InChI Key:
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Description

“[3-(methoxymethyl)piperidin-3-yl]methanol” is a chemical compound with the molecular formula C8H17NO2 . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .


Synthesis Analysis

The synthesis of piperidine derivatives, including “[3-(methoxymethyl)piperidin-3-yl]methanol”, has been a subject of interest in the field of organic chemistry . Various methods have been developed, including hydrogenation, cyclization, cycloaddition, annulation, and amination .


Molecular Structure Analysis

The molecular structure of “[3-(methoxymethyl)piperidin-3-yl]methanol” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state . Attached to this ring is a methoxymethyl group and a methanol group .


Chemical Reactions Analysis

Piperidine derivatives, including “[3-(methoxymethyl)piperidin-3-yl]methanol”, are involved in various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .


Physical And Chemical Properties Analysis

“[3-(methoxymethyl)piperidin-3-yl]methanol” is a powder at room temperature . Its molecular weight is 159.23 .

Safety and Hazards

“[3-(methoxymethyl)piperidin-3-yl]methanol” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

Piperidine derivatives, including “[3-(methoxymethyl)piperidin-3-yl]methanol”, continue to be a focus of research due to their importance in drug design . Future directions include the development of fast and cost-effective methods for the synthesis of substituted piperidines .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [3-(methoxymethyl)piperidin-3-yl]methanol involves the reaction of piperidine with formaldehyde and methanol in the presence of a catalyst.", "Starting Materials": [ "Piperidine", "Formaldehyde", "Methanol", "Catalyst" ], "Reaction": [ "Add piperidine to a reaction flask", "Add formaldehyde and methanol to the reaction flask", "Add a catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] }

CAS RN

1566744-83-9

Product Name

[3-(methoxymethyl)piperidin-3-yl]methanol

Molecular Formula

C8H17NO2

Molecular Weight

159.2

Purity

95

Origin of Product

United States

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